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Compound of Interest

Compound Name: 2-Methoxyethyl acetoacetate

Cat. No.: B1582607

Introduction

2-Methoxyethyl acetoacetate (MEAA) is a versatile chemical intermediate widely employed in
the synthesis of various pharmaceutical compounds. Its structure, featuring an active
methylene group flanked by two carbonyl groups and a methoxyethyl ester, provides multiple
reaction sites for building complex molecular architectures. This functionality makes it a
valuable precursor for synthesizing a range of heterocyclic systems that form the core of many
therapeutic agents. These application notes detail the use of MEAA in the synthesis of key
pharmaceutical intermediates, providing specific protocols and performance data for
researchers in drug discovery and development.

Application 1: Synthesis of 1,4-Dihydropyridine
(DHP) Scaffolds

The 1,4-dihydropyridine (DHP) framework is a cornerstone of cardiovascular medicine, with
many DHP derivatives acting as potent calcium channel blockers for the treatment of
hypertension and angina.[1][2][3] The Hantzsch pyridine synthesis, a classic multi-component
reaction, is a straightforward and efficient method for creating these structures.[1][4] In this
reaction, 2-Methoxyethyl acetoacetate can serve as the (3-ketoester component, reacting with
an aldehyde and a nitrogen source.
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Logical Relationship: Hantzsch Dihydropyridine
Synthesis

The diagram below illustrates the multicomponent nature of the Hantzsch synthesis, where 2-
Methoxyethyl acetoacetate condenses with an aldehyde and an ammonia source to form the

dihydropyridine core.
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Workflow for Hantzsch 1,4-Dihydropyridine Synthesis
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General Synthetic Workflow for Piracetam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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